Cas no 2172521-67-2 (1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine)
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine
- EN300-1282551
- 2172521-67-2
-
- Inchi: 1S/C13H20ClN/c1-9(2)13(4,15)8-11-5-6-12(14)10(3)7-11/h5-7,9H,8,15H2,1-4H3
- InChI Key: BFYXHYHQKYLCOQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C)CC(C)(C(C)C)N
Computed Properties
- Exact Mass: 225.1284273g/mol
- Monoisotopic Mass: 225.1284273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26Ų
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282551-1.0g |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine |
2172521-67-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1282551-50mg |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine |
2172521-67-2 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1282551-100mg |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine |
2172521-67-2 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1282551-250mg |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine |
2172521-67-2 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1282551-500mg |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine |
2172521-67-2 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1282551-1000mg |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine |
2172521-67-2 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1282551-2500mg |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine |
2172521-67-2 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1282551-5000mg |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine |
2172521-67-2 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1282551-10000mg |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine |
2172521-67-2 | 10000mg |
$4236.0 | 2023-10-01 |
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine
Chemical Profile of 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine (CAS No. 2172521-67-2)
1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine, identified by its CAS number 2172521-67-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of aromatic amines, featuring a phenyl ring substituted with chloro and methyl groups, coupled with an amine functional group attached to a branched alkyl chain. The precise arrangement of these substituents contributes to its distinct chemical reactivity and potential biological activity, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.
The molecular structure of 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine consists of a benzene ring at the core, which is para-substituted with a chlorine atom and ortho-substituted with a methyl group. This substitution pattern enhances the compound's ability to interact with biological targets through both hydrophobic and electrostatic interactions. The amine functionality at the 2-position of the butan chain provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Such structural features are critical in drug design, as they influence solubility, metabolic stability, and binding affinity to biological receptors.
In recent years, there has been growing interest in aromatic amine derivatives as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The presence of both chloro and methyl groups in 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine suggests that it may exhibit properties similar to known pharmacological agents that utilize similar structural motifs. For instance, chloro-substituted aromatic compounds are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance binding affinity through halogen bonding interactions. Meanwhile, the branched alkyl chain can influence the compound's pharmacokinetic profile by affecting its lipophilicity and rate of absorption.
One of the most compelling aspects of 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine is its potential as a building block for more complex molecules. Researchers have leveraged similar aromatic amine structures in the development of drugs targeting enzymes such as kinases and phosphodiesterases. The amine group can be further functionalized into amides, esters, or ureas, which are common pharmacophores in medicinal chemistry. Additionally, the chloro substituent can serve as a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents at other positions on the aromatic ring. These synthetic possibilities make 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine a valuable intermediate in drug discovery pipelines.
Recent studies have begun to explore the biological activity of 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine and its derivatives. Preliminary in vitro assays have shown that certain analogs exhibit inhibitory effects on enzymes implicated in cancer progression. For example, modifications to the alkyl chain or substitution patterns at the phenyl ring have led to compounds with enhanced potency against specific targets. These findings align with broader trends in oncology research, where small molecule inhibitors are being designed to disrupt aberrant signaling pathways in tumor cells. The ability of 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine to modulate enzyme activity underscores its potential as a lead compound for further optimization.
The synthesis of 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine presents an interesting challenge due to the need for precise regioselectivity during functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry techniques, have been employed to construct the desired framework efficiently. The use of computational tools like molecular modeling has also played a crucial role in predicting optimal reaction conditions and minimizing unwanted side products. These advancements highlight the interdisciplinary nature of modern pharmaceutical research, where synthetic chemists collaborate closely with biochemists and biologists to develop novel therapeutics.
As interest in targeted therapies continues to grow, compounds like 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine are being evaluated for their potential applications beyond oncology. Research into neurodegenerative diseases has identified aromatic amine derivatives as promising candidates for modulating neurotransmitter systems. The structural features that contribute to biological activity in cancer models may also be relevant for treating conditions such as Alzheimer's disease or Parkinson's disease. This versatility underscores the importance of foundational compounds like 2172521-67-2 in drug discovery efforts aimed at addressing unmet medical needs.
The pharmacokinetic properties of 1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine are another critical consideration in its development as a therapeutic agent. Studies have indicated that modifications to the alkyl chain can significantly impact metabolic stability and oral bioavailability. By optimizing these structural elements, researchers can enhance the compound's suitability for clinical translation. Furthermore, understanding how different substituents influence solubility and permeability is essential for designing formulations that maximize therapeutic efficacy while minimizing adverse effects.
In conclusion,1-(4-chloro-octahydroindole) (CAS No 2172578) is an intriguing compound with significant potential in pharmaceutical research due to its unique structural features and versatile synthetic applications, Its role as a building block for more complex molecules makes it valuable for developing drugs targeting various diseases, including cancer, neurological disorders,and inflammatory conditions, As research progresses, further exploration into its biological activity, synthetic pathways,and pharmacokinetic profile will be essential for unlocking its full therapeutic potential, The continued investigation into this compound exemplifies how foundational chemical entities contribute to advancing drug discovery efforts across multiple therapeutic areas.
2172521-67-2 (1-(4-chloro-3-methylphenyl)-2,3-dimethylbutan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)